![molecular formula C7H13ClN2O B6186170 5-azaspiro[2.4]heptane-7-carboxamide hydrochloride CAS No. 2639408-18-5](/img/no-structure.png)
5-azaspiro[2.4]heptane-7-carboxamide hydrochloride
Description
5-Azaspiro[2.4]heptane-7-carboxamide hydrochloride is a chemical compound with the CAS Number: 3659-21-0 . It is a powder with a molecular weight of 133.62 .
Molecular Structure Analysis
The InChI code for a similar compound, ethyl 5-azaspiro[2.4]heptane-7-carboxylate hydrochloride, is1S/C9H15NO2.ClH/c1-2-12-8(11)7-5-10-6-9(7)3-4-9;/h7,10H,2-6H2,1H3;1H . This provides a representation of the molecular structure, but the specific structure for this compound is not provided in the available resources. Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a melting point of 75-80 degrees Celsius .Safety and Hazards
The compound has been classified with the signal word ‘Warning’ and is associated with the hazard statements H302, H315, H319, and H335 . These statements indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-azaspiro[2.4]heptane-7-carboxamide hydrochloride involves the reaction of 1,6-dibromohexane with piperidine to form 1-(piperidin-1-yl)hexane. This intermediate is then reacted with sodium cyanide to form 1-(piperidin-1-yl)hexanenitrile, which is subsequently reduced with lithium aluminum hydride to form 5-azaspiro[2.4]heptane. The final step involves the reaction of 5-azaspiro[2.4]heptane with chloroacetyl chloride to form 5-azaspiro[2.4]heptane-7-carboxamide, which is then converted to the hydrochloride salt form.", "Starting Materials": [ "1,6-dibromohexane", "piperidine", "sodium cyanide", "lithium aluminum hydride", "chloroacetyl chloride" ], "Reaction": [ "1. 1,6-dibromohexane is reacted with piperidine in the presence of a base such as potassium carbonate to form 1-(piperidin-1-yl)hexane.", "2. 1-(piperidin-1-yl)hexane is reacted with sodium cyanide in the presence of a solvent such as dimethyl sulfoxide to form 1-(piperidin-1-yl)hexanenitrile.", "3. 1-(piperidin-1-yl)hexanenitrile is reduced with lithium aluminum hydride in the presence of a solvent such as tetrahydrofuran to form 5-azaspiro[2.4]heptane.", "4. 5-azaspiro[2.4]heptane is reacted with chloroacetyl chloride in the presence of a base such as triethylamine to form 5-azaspiro[2.4]heptane-7-carboxamide.", "5. 5-azaspiro[2.4]heptane-7-carboxamide is converted to the hydrochloride salt form by reacting with hydrochloric acid in a solvent such as ethanol." ] } | |
CAS RN |
2639408-18-5 |
Molecular Formula |
C7H13ClN2O |
Molecular Weight |
176.6 |
Purity |
95 |
Origin of Product |
United States |
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